3-[(4-fluorobenzyl)thio]-N-(1-imidazo[2,1-b][1,3]thiazol-6-ylethyl)propanamide

• IUPAC Name: 3-[(4-fluorophenyl)methylsulfanyl]-N-(1-imidazo[2,1-b][1,3]thiazol-6-ylethyl)propanamide
• InChI: InChI=1S/C17H18FN3OS2/c1-12(15-10-21-7-9-24-17(21)20-15)19-16(22)6-8-23-11-13-2-4-14(18)5-3-13/h2-5,7,9-10,12H,6,8,11H2,1H3,(H,19,22)
• InChI Key: HYRMNMHPQBLJSJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN2C=CSC2=N1)NC(=O)CCSCC3=CC=C(C=C3)F
• Molecular Formula: C17H18FN3OS2
• Molecular Weight: 363.5 g/mol

Description

3-[(4-fluorobenzyl)thio]-N-(1-imidazo[2,1-b][1,3]thiazol-6-ylethyl)propanamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have interesting properties that could be useful in a variety of fields, including biochemistry, pharmacology, and medicine.

Mechanism of Action

The mechanism of action of 3-[(4-fluorobenzyl)thio]-N-(1-imidazo[2,1-b][1,3]thiazol-6-ylethyl)propanamide involves binding to a specific site on the protein FKBP12. This binding causes a conformational change in the protein, which can affect its function and interactions with other proteins.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(4-fluorobenzyl)thio]-N-(1-imidazo[2,1-b][1,3]thiazol-6-ylethyl)propanamide are still being studied. However, it has been found to have an effect on the activity of certain enzymes, such as the enzyme calcineurin. This enzyme is involved in the immune response and is a target for immunosuppressive drugs. By studying the effects of this compound on calcineurin activity, researchers may be able to develop new drugs for the treatment of immune-related disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(4-fluorobenzyl)thio]-N-(1-imidazo[2,1-b][1,3]thiazol-6-ylethyl)propanamide in lab experiments is its specificity for the protein FKBP12. This allows researchers to study the interaction between this protein and other proteins in a more controlled manner. However, one limitation is that this compound may not be suitable for all types of experiments or for all proteins.

Future Directions

There are several future directions for the study of 3-[(4-fluorobenzyl)thio]-N-(1-imidazo[2,1-b][1,3]thiazol-6-ylethyl)propanamide. One area of interest is its potential use as a tool for studying the function and interactions of other proteins. Another direction is the development of new drugs based on the structure of this compound, which could have potential therapeutic applications. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Scientific Research Applications

The compound 3-[(4-fluorobenzyl)thio]-N-(1-imidazo[2,1-b][1,3]thiazol-6-ylethyl)propanamide has been studied for its potential applications in scientific research. One area of interest is its potential use as a tool for studying protein-protein interactions. This compound has been found to bind to a specific site on a protein called FKBP12, which is involved in a variety of cellular processes. By studying the interaction between this compound and FKBP12, researchers can gain insight into the mechanisms of these processes and potentially identify new targets for drug development.